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Compound of Interest

Compound Name: 3-Indoxyl! butyrate

Cat. No.: B1202316

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Indoxyl butyrate is a chromogenic substrate utilized in microbiology for the detection of
butyrate esterase activity. This application is particularly valuable for the rapid, presumptive
identification of specific microorganisms. The enzymatic hydrolysis of 3-indoxyl butyrate by
butyrate esterase releases indoxyl, which, in the presence of oxygen, undergoes oxidative
dimerization to form a water-insoluble blue pigment called indigo. This distinct color change
provides a clear visual indicator of enzymatic activity.

This document provides detailed application notes and protocols for the use of 3-Indoxyl
butyrate in microbiological assays, targeting researchers, scientists, and drug development
professionals.

Principle of Detection

The core of 3-indoxyl butyrate's application in microbiology lies in a simple, yet specific,
enzymatic reaction. Butyrate esterase, an enzyme produced by certain microorganisms,
catalyzes the hydrolysis of the ester bond in 3-indoxyl butyrate. This reaction cleaves the
butyrate group from the indoxyl molecule. The liberated indoxyl then undergoes a non-
enzymatic oxidation and dimerization process in the presence of atmospheric oxygen, resulting
in the formation of the blue indigo precipitate at the site of enzymatic activity.
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Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202316#applications-of-3-indoxyl-butyrate-in-
microbiology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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